Cas no 2137996-98-4 (Sodium 4-(dimethylsulfamoyl)-2-nitrobenzene-1-sulfinate)

• Product Name: Sodium 4-(dimethylsulfamoyl)-2-nitrobenzene-1-sulfinate
• CAS No: 2137996-98-4
• MF: C₈H₉N₂NaO₆S₂
• MW: 316.286630392075
• CID: 6289154
• PubChem ID: 165454584
• Update Time: 2025-05-22

Sodium 4-(dimethylsulfamoyl)-2-nitrobenzene-1-sulfinate Chemical and Physical Properties

Names and Identifiers

• sodium 4-(dimethylsulfamoyl)-2-nitrobenzene-1-sulfinate
• 2137996-98-4
• EN300-723001
• Sodium 4-(dimethylsulfamoyl)-2-nitrobenzene-1-sulfinate

• Inchi： 1S/C8H10N2O6S2.Na/c1-9(2)18(15,16)6-3-4-8(17(13)14)7(5-6)10(11)12;/h3-5H,1-2H3,(H,13,14);/q;+1/p-1
• InChI Key： SXEKNTIOZBEDNW-UHFFFAOYSA-M
• SMILES： S(C1C=CC(=C(C=1)[N+](=O)[O-])S(=O)[O-])(N(C)C)(=O)=O.[Na+]

Computed Properties

• Exact Mass: 315.97997264g/mol
• Monoisotopic Mass: 315.97997264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 432
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 151Ų

Additional information on Sodium 4-(dimethylsulfamoyl)-2-nitrobenzene-1-sulfinate

Sodium 4-(dimethylsulfamoyl)-2-nitrobenzene-1-sulfinate

Sodium 4-(dimethylsulfamoyl)-2-nitrobenzene-1-sulfinate, with the CAS number 2137996-98-4, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines a sulfonate group, a nitro group, and a dimethylsulfamoyl substituent. The combination of these functional groups imparts distinctive chemical properties, making it a valuable intermediate in the synthesis of various bioactive molecules and advanced materials.

The sulfonate group in this compound plays a crucial role in enhancing its solubility in polar solvents, which is particularly advantageous for its application in drug delivery systems. Recent studies have demonstrated that this property can be leveraged to improve the bioavailability of therapeutic agents. Moreover, the nitro group contributes to the compound's ability to participate in redox reactions, making it a promising candidate for use in electrochemical applications such as sensors and energy storage devices.

One of the most notable advancements involving Sodium 4-(dimethylsulfamoyl)-2-nitrobenzene-1-sulfinate is its role as a precursor in the synthesis of novel anti-cancer drugs. Researchers have found that this compound can be modified to target specific pathways involved in tumor growth and metastasis. Its ability to interact with biological systems at the molecular level has opened new avenues for personalized medicine.

In addition to its pharmaceutical applications, this compound has also been explored for its potential in materials science. The dimethylsulfamoyl group imparts thermal stability and mechanical strength to polymers when incorporated into their structures. Recent breakthroughs have shown that polymers synthesized with this compound exhibit enhanced resistance to environmental factors such as UV radiation and oxidative stress.

The synthesis of Sodium 4-(dimethylsulfamoyl)-2-nitrobenzene-1-sulfinate involves a multi-step process that requires precise control over reaction conditions. The first step typically involves the sulfonation of an aromatic ring, followed by the introduction of the nitro and dimethylsulfamoyl groups through nucleophilic substitution or coupling reactions. Advanced techniques such as microwave-assisted synthesis have been employed to optimize the reaction yield and purity.

From an environmental perspective, this compound has been studied for its biodegradability and eco-friendly properties. Research indicates that under certain conditions, it can undergo microbial degradation, reducing its environmental footprint. This makes it an attractive option for industries seeking sustainable chemical solutions.

In conclusion, Sodium 4-(dimethylsulfamoyl)-2-nitrobenzene-1-sulfinate is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in both academic research and industrial development.